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Compound of Interest

Compound Name: p53-MDM2-IN-3

Cat. No.: B15579378

Get Quote

A deep dive into the cross-reactivity profiles of small-molecule inhibitors targeting the critical

p53-MDM2 cancer axis reveals a landscape of high specificity, with leading compounds

demonstrating remarkable selectivity against off-targets, including the closely related MDM4

(MDMX) protein. This comparative guide synthesizes available preclinical data on the

selectivity of key p53-MDM2 inhibitors, offering researchers and drug development

professionals a clear overview of their performance and the methodologies used for their

evaluation.

The interaction between the tumor suppressor protein p53 and its primary negative regulator,

the E3 ubiquitin ligase MDM2, is a cornerstone of cancer research and a prime target for

therapeutic intervention. Reactivating p53 by inhibiting its interaction with MDM2 is a promising

strategy for treating cancers that retain wild-type p53. The success of this approach hinges on

the specificity of the inhibitor, as off-target effects can lead to unforeseen toxicities and reduced

therapeutic efficacy. While specific cross-reactivity data for p53-MDM2-IN-3 is not extensively

available in the public domain, analysis of other well-characterized MDM2 inhibitors, including

those from the same spiro-oxindole chemical class, provides valuable insights into the

selectivity that can be achieved.
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To provide a clear comparison, the following table summarizes the binding affinities and

selectivity of several prominent p53-MDM2 inhibitors against MDM2 and its close homolog,

MDMX. High selectivity against MDMX is a critical attribute, as this protein also binds to and

inhibits p53, but many inhibitors that target the p53-binding pocket of MDM2 are less effective

against MDMX.

Inhibitor
Chemical
Class

MDM2 Binding
Affinity (Kᵢ/Kₑ)

MDMX Binding
Affinity/Selecti
vity

Reference

SAR405838 (MI-

77301)
Spiro-oxindole 0.88 nM

>10,000-fold

selective over

MDMX

[1][2]

AMG 232 Piperidinone 0.045 nM
No inhibition up

to 10 µM
[3][4]

Nutlin-3a Cis-imidazoline ~90 nM (IC₅₀)

Specific for

MDM2-p53

interaction

[5]

MI-219 Spiro-oxindole 5 nM

>1,000-fold

selective over

MDMX

[6]

Note: Kᵢ (inhibition constant) and Kₑ (equilibrium dissociation constant) are measures of binding

affinity, where a lower value indicates a stronger interaction. IC₅₀ is the concentration of an

inhibitor required to reduce a biological activity by 50%.

Signaling Pathway and Inhibitor Mechanism
The p53-MDM2 signaling pathway is a critical regulator of cell cycle arrest and apoptosis in

response to cellular stress. Small-molecule inhibitors disrupt this pathway by binding to the

hydrophobic pocket on MDM2 that p53 normally occupies, thereby preventing the degradation

of p53 and allowing it to accumulate and activate downstream target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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